Cas no 99865-12-0 (1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one)

• Product Name: 1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one
• CAS No: 99865-12-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 4386920
• Update Time: 2025-06-07

1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 1-(4-hydroxyphenyl)-3-methyl-
• 1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one

• Inchi： 1S/C11H12O2/c1-8(2)7-11(13)9-3-5-10(12)6-4-9/h3-7,12H,1-2H3
• InChI Key： DCXZYKGYIWHWMI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C=C1)(=O)/C=C(/C)\C

Additional information on 1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one

Chemical Profile of 1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one (CAS No. 99865-12-0)

1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 99865-12-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with both aromatic and alkenyl functional groups, has garnered attention due to its structural versatility and potential biological activities. The presence of a 4-hydroxyphenyl moiety suggests possible roles in antioxidant and anti-inflammatory pathways, while the 3-methylbut-2-en-1-one backbone introduces unique reactivity suitable for further derivatization.

The compound’s molecular structure, characterized by a phenyl ring linked to a butenone unit, positions it as a valuable intermediate in synthetic chemistry. Its ability to participate in various chemical transformations, such as Michael additions, aldol reactions, and enolate formation, makes it a versatile building block for more complex molecules. Recent advances in computational chemistry have enabled the prediction of its electronic properties and reactivity patterns, facilitating the design of novel synthetic routes.

In the realm of pharmaceutical research, 1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one has been explored for its potential pharmacological effects. Studies indicate that derivatives of this scaffold may exhibit properties relevant to neuroprotective and anti-cancer therapies. The hydroxyl group on the phenyl ring is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, influencing both binding affinity and metabolic stability. Furthermore, the butenone moiety is known to exhibit photoreactivity, which could be leveraged in photochemical applications or drug delivery systems.

Recent publications have highlighted the compound’s utility in the synthesis of bioactive molecules. For instance, researchers have demonstrated its role in generating chiral auxiliaries for asymmetric synthesis, where the stereogenic center introduced by the butenone unit can be selectively modified to produce enantiomerically pure compounds. This capability is crucial for developing enantiomerically enriched drugs with improved therapeutic profiles. Additionally, the 4-hydroxyphenyl group has been shown to enhance solubility and bioavailability when incorporated into drug-like molecules.

The compound’s stability under various conditions has also been investigated, revealing insights into its potential industrial applicability. Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies suggest that 1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one maintains structural integrity over a wide temperature range, making it suitable for formulation in both solid and liquid states. This stability is complemented by its solubility profile, which shows moderate solubility in polar organic solvents—a property beneficial for pharmaceutical formulations requiring controlled release mechanisms.

From an environmental chemistry perspective, the biodegradability of 1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one has been assessed using advanced degradation models. These studies indicate that under aerobic conditions, the compound undergoes gradual breakdown into smaller organic molecules, with no evidence of persistent toxic residues. This finding aligns with growing demands for sustainable chemical processes in pharmaceutical manufacturing, where minimizing environmental impact is paramount.

The synthesis of this compound has also seen innovative approaches recently. Transition-metal-catalyzed reactions have emerged as powerful tools for constructing its core structure efficiently. For example, palladium-catalyzed cross-coupling reactions between aryl halides and acrylate esters provide a direct route to introduce the 4-hydroxyphenyl group with high regioselectivity. Similarly, gold-catalyzed cyclizations have been employed to form the conjugated system of the butenone moiety.

In conclusion,1-(4-hydroxyphenyl)-3-methylbut-2-en-1-one (CAS No. 99865-12-0) represents a fascinating molecule with broad utility across multiple scientific disciplines. Its structural features offer opportunities for diverse applications in medicinal chemistry, material science, and environmental research. As synthetic methodologies continue to evolve, this compound will undoubtedly play an increasingly important role in advancing chemical innovation and addressing contemporary challenges in drug discovery and sustainable chemistry.